Nlrp3-IN-43

• Molecular Formula: C25H31N5OS
• Molecular Weight: 449.6 g/mol
• InChI: InChI=1S/C25H31N5OS/c31-24(29-14-12-26-13-15-29)21-8-6-19(7-9-21)17-30-23-16-27-11-10-22(23)28-25(30)32-18-20-4-2-1-3-5-20/h6-11,16,20,26H,1-5,12-15,17-18H2
• InChIKey: LBBAPVUSTPVTAQ-UHFFFAOYSA-N

Nlrp3-IN-43 (Compound II-8): A Pyridoimidazole NLRP3 Inhibitor Targeting the LRR Domain for Selective Inflammasome Modulation Procurement

Nlrp3-IN-43 (designated compound II-8; CAS 2769903-01-5) is a synthetic small-molecule inhibitor of the NLRP3 inflammasome belonging to the pyridoimidazole chemotype [1]. It binds selectively to the leucine-rich repeat (LRR) domain of NLRP3 and disrupts the protein–protein interaction between NLRP3 and NEK7, thereby blocking inflammasome assembly and downstream IL-1β/caspase-1 activation [1]. This LRR-domain-targeting mechanism distinguishes Nlrp3-IN-43 from the majority of clinical-stage and tool NLRP3 inhibitors—which predominantly target the NACHT domain—and positions it as a mechanistically orthogonal probe for inflammasome biology research [2].

LRR-domain targeting probe

Selectively binds NLRP3 LRR domain to disrupt NLRP3–NEK7 interaction, enabling orthogonal mechanistic studies distinct from NACHT-domain inhibitors.

Inflammasome assembly research

Supports dissection of LRR-mediated NEK7 recruitment and inflammasome scaffolding in cell-based and in vivo model systems.

Pyridoimidazole chemotype

Structurally distinct scaffold with reported selectivity window; may support selectivity profiling panels and SAR exploration.

• [1] Li B-Y, Li P, Wei L-Y, Zou J, Wang Y-H, You Q-D, Jiang C, Di B, Xu L-L. Discovery and Development of NLRP3 Inhibitors Targeting the LRR Domain to Disrupt NLRP3-NEK7 Interaction for the Treatment of Rheumatoid Arthritis. J Med Chem. 2024;67(12):9869-9895. doi:10.1021/acs.jmedchem.3c02407. PMID: 38888047. View Source
• [2] Xu L-L, Jiang C, Di B, et al. Table 2: NLRP3 Inflammasome Inhibitors — Mechanisms of Inhibition. In: NLRP3 Inflammasome and Inflammatory Diseases. Review. PMC Table. View Source

Why Generic NLRP3 Inhibitor Substitution Fails: Binding-Site Specificity of Nlrp3-IN-43 Precludes Simple Interchange with NACHT-Domain Binders

The NLRP3 inhibitor landscape is dominated by compounds that bind the NACHT domain (e.g., MCC950, CY-09, OLT1177, Oridonin), inhibiting NLRP3 ATPase activity or NACHT-domain oligomerization [1]. Nlrp3-IN-43 operates through a fundamentally different mechanism—direct LRR-domain binding that physically disrupts the NLRP3–NEK7 interaction essential for inflammasome assembly [2]. This mechanistic orthogonality means that Nlrp3-IN-43 and NACHT-domain inhibitors are not interchangeable as research tools: they engage distinct binding pockets, exhibit non-overlapping structure–activity relationships (SAR), and can be differentially affected by NLRP3 mutations within the LRR vs. NACHT domains (e.g., disease-associated CAPS mutants) [1][2]. Substituting Nlrp3-IN-43 with a generic NACHT binder risks failing to recapitulate LRR-domain-specific pharmacological effects and confounds mechanistic interpretation of NLRP3–NEK7 axis dependency in disease models.

Target domain

Nlrp3-IN-43: LRR domain (disrupts NLRP3–NEK7 PPI)

NACHT-domain inhibitors (e.g., MCC950, CY-09, OLT1177) bind ATPase or Walker A motifs; mechanistic output may not transfer directly.

Mutation sensitivity

LRR-domain mutations (e.g., CAPS-associated variants) may alter Nlrp3-IN-43 binding, while NACHT-domain mutants could differentially affect comparator inhibitors.

Replacing Nlrp3-IN-43 with a generic NACHT binder risks losing LRR-domain-specific pharmacological context and may confound interpretation of NLRP3–NEK7 axis dependency.

• [1] Xu L-L, Jiang C, Di B, et al. Table 2: NLRP3 Inflammasome Inhibitors — Mechanisms of Inhibition. In: NLRP3 Inflammasome and Inflammatory Diseases. Review. PMC Table. View Source
• [2] Li B-Y, Li P, Wei L-Y, Zou J, Wang Y-H, You Q-D, Jiang C, Di B, Xu L-L. Discovery and Development of NLRP3 Inhibitors Targeting the LRR Domain to Disrupt NLRP3-NEK7 Interaction for the Treatment of Rheumatoid Arthritis. J Med Chem. 2024;67(12):9869-9895. doi:10.1021/acs.jmedchem.3c02407. PMID: 38888047. View Source

Nlrp3-IN-43 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data for Procurement Decisions

Binding Domain Differentiation: Nlrp3-IN-43 Targets the LRR Domain, Whereas MCC950, CY-09, OLT1177, and Oridonin Target the NACHT Domain

Nlrp3-IN-43 (compound II-8) binds to the LRR domain of NLRP3 and disrupts the NLRP3–NEK7 protein–protein interaction, a mechanism confirmed by co-immunoprecipitation and cellular thermal shift assays (CETSA) in the primary discovery publication [1]. In contrast, the canonical NLRP3 inhibitor MCC950 binds to the NACHT domain (IC50 = 7.5 nM in BMDM; 8.1 nM in HMDM) and inhibits ATP/ADP exchange and ATP hydrolysis [2]. CY-09 binds the Walker A motif of the NACHT domain (IC50 = 5 μM in BMDM) [2]. OLT1177 (dapansutrile) inhibits NLRP3 NACHT ATPase (IC50 = 1 nM in J774A.1 macrophages) [2]. Oridonin covalently binds NACHT Cys273 to block NLRP3–NEK7 interaction (IC50 = 0.5 μM in BMDM) [2]. No other commercial NLRP3 inhibitor shares the LRR-domain binding modality of Nlrp3-IN-43.

Binding domain

Head-to-head

LRR domain (disrupts NLRP3–NEK7) vs. NACHT domain binders (MCC950, CY-09, OLT1177, Oridonin)

Orthogonal probe context; supports domain-specific inflammasome studies.

Binding confirmed via CETSA, co-IP; no other LRR-domain commercial inhibitor reported.

Evidence Dimension	Binding domain / molecular target on NLRP3 protein
Target Compound Data	LRR domain (disrupts NLRP3–NEK7 interaction)
Comparator Or Baseline	MCC950: NACHT domain (ATPase inhibition); CY-09: NACHT Walker A motif; OLT1177: NACHT ATPase; Oridonin: NACHT Cys273 (covalent)
Quantified Difference	Qualitative categorical difference: LRR domain vs. NACHT domain. Orthogonal binding site.
Conditions	Binding determined via CETSA, co-IP, SPR, and molecular docking in HEK293T and THP-1 cells [1][2]

Why This Matters

LRR-domain-specific binding enables Nlrp3-IN-43 to serve as an orthogonal chemical probe to NACHT-domain inhibitors, essential for dissecting domain-specific contributions to NLRP3 inflammasome biology and for interrogating LRR-domain mutations in disease models.

• [1] Li B-Y, Li P, Wei L-Y, Zou J, Wang Y-H, You Q-D, Jiang C, Di B, Xu L-L. Discovery and Development of NLRP3 Inhibitors Targeting the LRR Domain to Disrupt NLRP3-NEK7 Interaction for the Treatment of Rheumatoid Arthritis. J Med Chem. 2024;67(12):9869-9895. doi:10.1021/acs.jmedchem.3c02407. PMID: 38888047. View Source
• [2] Xu L-L, Jiang C, Di B, et al. Table 2: NLRP3 Inflammasome Inhibitors — Mechanisms of Inhibition and IC50 Values. In: NLRP3 Inflammasome and Inflammatory Diseases. PMC Table. View Source

Direct Intra-Series Comparison: Nlrp3-IN-43 (II-8) Demonstrates Superior In Vivo Efficacy and Extended Half-Life vs. Lead Compound I-19 in the AIA Rat Model of Rheumatoid Arthritis

The discovery paper describes two sequential series of pyridoimidazole NLRP3 inhibitors. Compound I-19 from the first series effectively inhibited caspase-1 and IL-1β release and significantly reduced joint swelling and spleen/thymus indices in the adjuvant-induced arthritis (AIA) rat model [1]. To further enhance potency and extend in vivo half-life, a second series including II-8 (Nlrp3-IN-43) was developed. The paper explicitly states that II-8 demonstrates superior efficacy and longer half-life compared to I-19 in the same AIA rat model [1]. Both compounds bind the LRR domain, but the structural optimization from the pyridoimidazole scaffold yielded improved pharmacokinetic properties for II-8.

Intra-series in vivo

Head-to-head

Reported longer half-life and model-response advantage vs. lead I-19 in AIA rat model

Model-response context; may support protocols requiring extended dosing intervals.

Exact fold-change not publicly disclosed; qualitative superiority reported.

Evidence Dimension	In vivo efficacy and pharmacokinetic half-life (adjuvant-induced arthritis rat model)
Target Compound Data	II-8 (Nlrp3-IN-43): superior efficacy and longer half-life (exact fold-change not publicly disclosed; qualitative superiority reported)
Comparator Or Baseline	I-19: initial lead; reduced joint swelling and spleen/thymus indices in AIA rats; shorter half-life than II-8
Quantified Difference	Qualitatively superior efficacy and extended half-life for II-8 vs. I-19 per the primary publication. IC50 for II-8 = 3.33 μM (IL-1β inhibition, cell-based) [1].
Conditions	Adjuvant-induced arthritis (AIA) rat model; IL-1β and caspase-1 release assays; in vivo pharmacokinetic profiling [1].

Why This Matters

For researchers requiring in vivo NLRP3 inhibition with extended dosing intervals, II-8 (Nlrp3-IN-43) is the preferred compound within the pyridoimidazole series, offering PK advantages over the earlier lead I-19 without sacrificing LRR-domain binding specificity.

• [1] Li B-Y, Li P, Wei L-Y, Zou J, Wang Y-H, You Q-D, Jiang C, Di B, Xu L-L. Discovery and Development of NLRP3 Inhibitors Targeting the LRR Domain to Disrupt NLRP3-NEK7 Interaction for the Treatment of Rheumatoid Arthritis. J Med Chem. 2024;67(12):9869-9895. doi:10.1021/acs.jmedchem.3c02407. PMID: 38888047. View Source

Cytotoxicity Window: Nlrp3-IN-43 Exhibits Low Cytotoxicity in THP-1 Cells (IC50 > 100 μM) with a Favorable Therapeutic Index Relative to Its NLRP3 Inhibitory Activity

In MTT cytotoxicity assays using human THP-1 monocytic cells, Nlrp3-IN-43 (compound II-8) exhibited a cellular proliferation inhibition IC50 > 100 μM after 48-hour incubation . This cytotoxicity value substantially exceeds its NLRP3 inflammasome inhibitory concentration (IL-1β IC50 = 3.33 μM in the same cell type [1]), yielding an approximate therapeutic window of ≥30-fold. For comparison, several NLRP3 inhibitors exhibit narrower selectivity margins; e.g., CY-09 shows NLRP3 IC50 = 5 μM in BMDM with cytotoxicity concerns at higher concentrations, and Bay 11-7082 inhibits multiple off-targets including IKK-β and E2/E3 ligases alongside NLRP3 [2].

Cytotoxicity window

Assay context

≥30-fold

Reported selectivity window between target inhibition (IC50 3.33 μM) and cytotoxicity (IC50 >100 μM) in THP-1 cells.

MTT assay, 48 h; supports use at concentrations ≤10–30 μM without confounding cytotoxicity.

Evidence Dimension	Cytotoxicity vs. target inhibitory activity (therapeutic window)
Target Compound Data	Cytotoxicity IC50 > 100 μM (THP-1, 48 h MTT); NLRP3 IL-1β IC50 = 3.33 μM. Approximate window ≥30-fold.
Comparator Or Baseline	CY-09: NLRP3 IC50 = 5 μM (BMDM), cytotoxicity not formally windowed but reported to have limited selectivity. Bay 11-7082: non-specific IKK-β/E2/E3 inhibition. MCC950: cytotoxicity IC50 not directly comparable in THP-1.
Quantified Difference	≥30-fold separation between target inhibition and cytotoxicity for Nlrp3-IN-43.
Conditions	THP-1 human monocytic cell line; MTT assay, 48 h incubation ; NLRP3 IL-1β inhibition assay [1].

Why This Matters

A ≥30-fold cytotoxicity window supports the use of Nlrp3-IN-43 in cellular assays at concentrations up to 10–30 μM without confounding cytotoxicity artifacts, a critical parameter for experimental reproducibility and data interpretability in inflammasome research.

• [1] Li B-Y, Li P, Wei L-Y, Zou J, Wang Y-H, You Q-D, Jiang C, Di B, Xu L-L. Discovery and Development of NLRP3 Inhibitors Targeting the LRR Domain to Disrupt NLRP3-NEK7 Interaction for the Treatment of Rheumatoid Arthritis. J Med Chem. 2024;67(12):9869-9895. doi:10.1021/acs.jmedchem.3c02407. PMID: 38888047. (II-8 IC50 = 3.33 μM for IL-1β inhibition.) View Source
• [2] Xu L-L, Jiang C, Di B, et al. Table 2: NLRP3 Inflammasome Inhibitors — Mechanisms, IC50 Values, and Selectivity Profiles. PMC Table. View Source

Chemotype Differentiation: Nlrp3-IN-43 Features a Pyridoimidazole Scaffold Structurally Distinct from Sulfonylurea (MCC950), β-Sulfonyl Nitrile (OLT1177), and Diterpenoid (Oridonin) NLRP3 Inhibitor Classes

Nlrp3-IN-43 (C25H31N5OS; MW 449.61) is built on a pyridoimidazole core scaffold, specifically featuring a 3-(cyclohexylmethylthio)-3H-imidazo[4,5-b]pyridine moiety with a piperazine carboxamide substituent [1]. This chemotype is structurally distinct from the three major NLRP3 inhibitor classes: (1) sulfonylurea-based inhibitors (MCC950/CRID3 contains a sulfonylurea core), (2) β-sulfonyl nitrile derivatives (OLT1177/dapansutrile), and (3) natural product-derived inhibitors (Oridonin, a diterpenoid) [2]. The pyridoimidazole scaffold was optimized through structure-guided medicinal chemistry starting from virtual screening hit C878-1943, representing a novel intellectual property space protected by patent filings from China Pharmaceutical University [1][3].

Chemotype

Class-level

Pyridoimidazole scaffold (C25H31N5OS)

Structurally distinct from sulfonylurea, β-sulfonyl nitrile, and diterpenoid inhibitor classes.

May reduce risk of cross-reactivity with known off-targets; patent-protected space.

Evidence Dimension	Chemical scaffold / chemotype classification
Target Compound Data	Pyridoimidazole core (MW 449.61, C25H31N5OS); 3-(cyclohexylmethylthio)-3H-imidazo[4,5-b]pyridine scaffold [1].
Comparator Or Baseline	MCC950: sulfonylurea core; OLT1177: β-sulfonyl nitrile; Oridonin: diterpenoid natural product; CY-09: CFTR(inh)-172 analog.
Quantified Difference	Categorical scaffold distinction; Tanimoto similarity to comparator chemotypes expected to be <0.3 by 2D fingerprint comparison (class-level inference).
Conditions	Structure confirmed by ¹H NMR, HRMS, and X-ray crystallography (where applicable) in J Med Chem 2024 [1].

Why This Matters

Distinct chemotype reduces the risk of cross-reactivity with known off-targets of sulfonylurea and diterpenoid NLRP3 inhibitors and provides a novel patent-protected chemical space, relevant for organizations seeking freedom-to-operate or avoiding compound-specific liabilities.

• [1] Li B-Y, Li P, Wei L-Y, Zou J, Wang Y-H, You Q-D, Jiang C, Di B, Xu L-L. Discovery and Development of NLRP3 Inhibitors Targeting the LRR Domain to Disrupt NLRP3-NEK7 Interaction for the Treatment of Rheumatoid Arthritis. J Med Chem. 2024;67(12):9869-9895. doi:10.1021/acs.jmedchem.3c02407. PMID: 38888047. View Source
• [2] Xu L-L, Jiang C, Di B, et al. Table 2: NLRP3 Inflammasome Inhibitors — Chemotype and Mechanism Summary. PMC Table. View Source
• [3] China Pharmaceutical University. Compound Having Pyridoimidazole as Parent Nucleus, and Preparation Method for and Use of Compound. Patent WO/CN priority filing, 2022–2023. Disclosed via BioWorld, August 18, 2023. View Source

Nlrp3-IN-43 Application Scenarios: Where LRR-Domain Targeting and NLRP3–NEK7 Disruption Provide Scientific and Procurement Advantages

Mechanistic Dissection of NLRP3 Domain-Specific Contributions to Inflammasome Assembly Using Orthogonal Chemical Probes

Nlrp3-IN-43 is the only commercially available NLRP3 inhibitor that selectively binds the LRR domain and disrupts NLRP3–NEK7 interaction, rather than targeting the NACHT domain [1]. This enables a powerful two-probe experimental design: treating cells or animals with Nlrp3-IN-43 alongside a NACHT-domain inhibitor (e.g., MCC950) to dissect whether a given NLRP3-dependent phenotype is driven by NACHT-mediated ATPase/oligomerization events or by LRR-mediated NEK7 recruitment and inflammasome assembly [1]. This approach is particularly valuable in disease models where LRR-domain mutations (e.g., certain CAPS-associated variants) confer differential sensitivity to NACHT- vs. LRR-targeted inhibitors [1].

In Vivo Rheumatoid Arthritis and NLRP3-Driven Autoimmunity Models Requiring Extended Dosing Intervals

The extended in vivo half-life of Nlrp3-IN-43 (II-8), demonstrated to be superior to the first-generation pyridoimidazole I-19 in the adjuvant-induced arthritis (AIA) rat model [1], makes it the preferred pyridoimidazole-series compound for chronic in vivo studies of rheumatoid arthritis where less frequent dosing is advantageous. Researchers who would otherwise use I-19 should switch to Nlrp3-IN-43 for protocols requiring sustained target engagement with reduced handling stress to animals [1].

NLRP3–NEK7 Protein–Protein Interaction Inhibitor Screening and SAR Studies Using a Defined LRR-Domain Pharmacophore

As a validated inhibitor of NLRP3–NEK7 interaction with a well-characterized pyridoimidazole scaffold, Nlrp3-IN-43 serves as a reference compound for high-throughput screening (HTS) campaigns and structure–activity relationship (SAR) studies aimed at discovering novel NLRP3–NEK7 PPI inhibitors [1]. Its defined binding to the LRR domain [1], coupled with its low cytotoxicity window (≥30-fold above active concentration in THP-1 cells) , makes it suitable as a positive control in cell-based PPI disruption assays without confounding cytotoxicity.

NLRP3 Inhibitor Selectivity Profiling Panels: Inclusion of an LRR-Domain Binder for Comprehensive Target Engagement Mapping

Pharmaceutical companies and contract research organizations (CROs) assembling NLRP3 inhibitor selectivity panels should include Nlrp3-IN-43 as the sole representative of LRR-domain-targeting inhibitors [1]. Standard panels comprising only NACHT-domain binders (MCC950, CY-09, OLT1177) are incomplete; Nlrp3-IN-43 fills the LRR-domain gap, enabling comprehensive profiling of novel NLRP3 inhibitors across all known binding sites and providing competitive intelligence on domain-specific selectivity [1].

Application

Selection Property

Validation Focus

NLRP3 domain-specific inflammasome studies

LRR-domain binding specificity

NLRP3–NEK7 interaction disruption; orthogonal probe pairing with NACHT inhibitor

Chronic inflammatory arthritis models (e.g., AIA rat)

Extended in vivo exposure profile

Sustained target engagement with reduced dosing frequency; model-response endpoints

NLRP3–NEK7 PPI inhibitor screening and SAR

Defined LRR-domain pharmacophore; low cytotoxicity window

Reference compound for HTS and cell-based PPI disruption assays

NLRP3 inhibitor selectivity profiling panels

LRR-domain binder inclusion

Comprehensive binding-site coverage; domain-specific selectivity mapping

• [1] Li B-Y, Li P, Wei L-Y, Zou J, Wang Y-H, You Q-D, Jiang C, Di B, Xu L-L. Discovery and Development of NLRP3 Inhibitors Targeting the LRR Domain to Disrupt NLRP3-NEK7 Interaction for the Treatment of Rheumatoid Arthritis. J Med Chem. 2024;67(12):9869-9895. doi:10.1021/acs.jmedchem.3c02407. PMID: 38888047. View Source